Cas no 2755723-99-8 (2,2-Dichloro-1-(3,5-dibromophenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol
• CAS No: 2755723-99-8
• MF: C₈H₆Br₂Cl₂O
• MW: 348.85
• CID: 5080255
• Update Time: 2026-03-01

2,2-Dichloro-1-(3,5-dibromophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol

• Inchi： 1S/C8H6Br2Cl2O/c9-5-1-4(2-6(10)3-5)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： YDIDEIYHHZYDTH-UHFFFAOYSA-N
• SMILES： C1=C(Br)C=C(C=C1Br)C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol

Introduction to 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol (CAS No: 2755723-99-8)

2,2-Dichloro-1-(3,5-dibromophenyl)ethanol, identified by the CAS number 2755723-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its dichloro and dibromo substituents on a phenyl ring, which contribute to its unique chemical properties and potential biological activities. The presence of these halogen atoms enhances the molecule's reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The structural framework of 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol consists of an ethanol moiety attached to a phenyl ring that is further substituted with chlorine and bromine atoms. This arrangement creates a highly functionalized aromatic system, which can participate in various chemical reactions such as nucleophilic substitution, cross-coupling reactions, and oxidation processes. These reactions are pivotal in the development of novel drug candidates and are often employed in synthetic organic chemistry to modify and diversify molecular structures.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that molecules containing chlorine and bromine substituents can exhibit potent effects on various biological targets, including enzymes and receptors. For instance, halogenated phenols have been investigated for their potential antimicrobial, anti-inflammatory, and anticancer properties. The compound 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol is no exception and has been explored as a precursor in the synthesis of bioactive molecules.

One of the key areas where 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop targeted therapies that can modulate these pathways effectively. The halogenated aromatic core of 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol provides a scaffold that can be modified to enhance binding affinity to kinase targets.

The synthesis of 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination and chlorination of pre-existing aromatic compounds followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents at desired positions on the phenyl ring. These synthetic strategies highlight the compound's versatility as a building block in medicinal chemistry.

Evaluation of the pharmacological properties of 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol has revealed several interesting findings. In vitro studies have indicated that this compound can interact with various biological targets with varying degrees of potency. For example, preliminary data suggest that it may exhibit inhibitory effects on certain kinases and other enzymes involved in disease pathways. Additionally, its ability to cross the blood-brain barrier has been explored, opening up possibilities for its use in central nervous system disorders.

The toxicological profile of 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol is another critical aspect that needs thorough investigation. While its structural features suggest potential therapeutic benefits, it is essential to assess its safety profile before considering clinical applications. Acute toxicity studies can provide insights into its immediate effects on living organisms, while chronic toxicity studies can help understand long-term exposure risks. These assessments are crucial for ensuring that any future drug development efforts are both effective and safe.

The role of computational chemistry in the study of 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions computationally, scientists can gain valuable insights into its binding affinity and selectivity without conducting extensive experimental trials. This approach not only accelerates the drug discovery process but also helps optimize molecular structures for improved efficacy.

In conclusion, 2,2-Dichloro-1-(3,5-dibromophenyl)ethanol(CAS No: 2755723-99-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive intermediate for synthesizing novel therapeutic agents. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques, 2,2-Dichloro-1-(3,...